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Compound of Interest

Compound Name: ETD140

Cat. No.: B1576619 Get Quote

Disclaimer: The following procedures are based on the hazardous properties of a substance

identified as "T 140," which is presumed to be the substance of interest, "ETD140," in a

laboratory context. It is imperative to confirm the exact identity of the substance and consult

your institution's specific safety protocols and local regulations before proceeding with any

disposal. The Safety Data Sheet (SDS) for "T 140" indicates it is a highly flammable, toxic, and

environmentally hazardous material.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant

gloves, safety goggles or a face shield, and a flame-retardant lab coat. All handling and

preparation for disposal of ETD140 must be conducted within a certified chemical fume hood to

mitigate inhalation risks.[1]

Quantitative Hazard Summary
The following table summarizes the key hazards associated with "T 140," which should be

considered representative for ETD140 until a definitive identification is made.
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Hazard Classification Description GHS Code

Flammable Liquid
Highly flammable liquid and

vapor.[1]
H225

Acute Toxicity (Oral) Harmful if swallowed.[1] H302

Skin Irritation Causes skin irritation.[1] H315

Eye Irritation
Causes serious eye irritation.

[1]
H319

Skin Sensitization
May cause an allergic skin

reaction.[1]
H317

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[1]
H361

STOT Single Exposure
May cause drowsiness or

dizziness.[1]
H336

Aquatic Hazard (Chronic)
Toxic to aquatic life with long

lasting effects.
H411

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Confirm that the waste product is indeed ETD140. If the identity is uncertain, it must be

treated as an unknown chemical waste, which requires specialized analysis and disposal

procedures.[2]

Do not mix ETD140 waste with any other chemical waste unless explicitly instructed to do so

by your institution's Environmental Health and Safety (EHS) department.[2][3] Incompatible

materials can react violently.[4]

2. Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container. The container

must be in good condition with a secure screw-top cap.[4][5]
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("ETD140" and its known constituents if available), the approximate quantity, and the

date of accumulation.[2][3]

3. Accumulation and Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[4]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.[2]

Ensure secondary containment is used for the waste container to prevent spills from

reaching drains.[2][6]

Store the ETD140 waste away from incompatible materials, particularly strong oxidizing

agents.[1]

4. Arranging for Disposal:

Contact your institution's EHS or hazardous waste management department to schedule a

pickup for the waste.[3][6]

Provide them with all necessary information from the hazardous waste label.

Do not attempt to dispose of ETD140 down the drain or in regular trash.[4][6] This is illegal

and environmentally harmful.

Experimental Workflow for Disposal
The following diagram outlines the logical steps for the proper disposal of ETD140.

Preparation Containment & Labeling Storage Disposal

Confirm Chemical Identity of ETD140 Wear Appropriate PPE Work in a Chemical Fume Hood Select a Compatible, Leak-Proof Waste ContainerTransfer Waste Label Container with 'Hazardous Waste' & Contents Store in Designated Satellite Accumulation Area Use Secondary Containment Contact EHS for Waste Pickup Provide Waste Information to EHS
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ETD140.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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